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Compound of Interest

Compound Name: Zinc fluoroborate

Cat. No.: B081048

A Comprehensive Toxicological and Safety
Guide to Zinc Fluoroborate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the toxicological data and safety
precautions for handling zinc fluoroborate. The information is compiled from various safety
data sheets, toxicology databases, and scientific literature to ensure a comprehensive resource
for laboratory and industrial settings.

Toxicological Data

Zinc fluoroborate is a corrosive substance that is harmful if swallowed, inhaled, or in contact
with skin.[1][2][3][4] The primary hazards are associated with its corrosive nature and the
toxicity of its components, zinc and fluoroborate.

Acute Toxicity

Quantitative data on the acute toxicity of zinc fluoroborate is limited and varies across
different sources. The available data is summarized in the table below.
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Parameter Route Species Value Reference
LD50 Oral Rat > 500 mg/kg [3][5]
0.5-5g/kg
LD50 Oral (Toxicity Grade [6]
2)
LD50 Dermal No data available  [1][2]
LC50 Inhalation No data available  [1][2]

GHS Classification:

o Acute Toxicity, Oral: Category 4[1][2]

o Acute Toxicity, Dermal: Category 4[1][2]

o Acute Toxicity, Inhalation: Category 4[1][2]

Skin Corrosion and Irritation

Zinc fluoroborate is classified as causing severe skin burns and eye damage.[1][2][3][4] A

41% aqueous solution has been reported to cause skin and eye irritation.[3]

GHS Classification:

» Skin Corrosion/Irritation: Category 1B[1][7]

Serious Eye Damage and Irritation

Direct contact with zinc fluoroborate can cause serious and potentially irreversible eye

damage.[1][2][7]

GHS Classification:

e Serious Eye Damage/Eye Irritation: Category 1[4][7]

Respiratory and Skin Sensitization
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There is no data available to classify zinc fluoroborate as a respiratory or skin sensitizer.[1][2]

Germ Cell Mutagenicity

No specific data on the mutagenicity of zinc fluoroborate is available.[1][2][7] However,
studies on zinc have shown it is not mutagenic but may have some clastogenic properties.[8]
Zinc acetate has shown positive results in some in vitro mutagenicity assays.

Carcinogenicity

There is no data available on the carcinogenicity of zinc fluoroborate.[1][2][7] The Department
of Health and Human Services (DHHS) and the International Agency for Research on Cancer
(IARC) have not classified zinc for carcinogenicity.[9] The EPA has determined that zinc is not
classifiable as to its human carcinogenicity based on incomplete information.[9]

Reproductive Toxicity

No data is available regarding the reproductive toxicity of zinc fluoroborate.[1][2][7]

Specific Target Organ Toxicity (STOT)

e Single Exposure: May cause respiratory irritation.[7]

» Repeated Exposure: No data available.[1][2]

Safety Precautions for Handling

Due to its hazardous properties, strict safety measures must be followed when handling zinc
fluoroborate.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[1]
[6]

o Skin Protection: Wear chemical-impermeable gloves (e.g., rubber gloves) and protective
clothing to prevent skin contact.[1][6][10]
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o Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if
irritation is experienced.[1]

Engineering Controls

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize inhalation
of dust or vapors.[1][2][10] Ensure that eyewash stations and safety showers are readily
accessible.[7]

Handling and Storage

« Avoid formation of dust and aerosols.[1][2]

e Do not breathe dust, fume, gas, mist, vapors, or spray.[1][2]

e Wash hands thoroughly after handling.[1][2]

» Do not eat, drink, or smoke when using this product.[1][2]

e Store in a cool, dry, and well-ventilated place in tightly closed containers.[7][10]
o Store locked up.[1][2]

» Keep away from incompatible materials such as strong bases and oxidizing agents.[7][10]

First Aid Measures

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Get
emergency medical help immediately.[1][2]

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water.
Get medical help.[1][2] Wash contaminated clothing before reuse.[1][2]

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Get immediate medical attention.[1][2]

 If Swallowed: Rinse mouth. Do NOT induce vomiting. Get medical help.[1][2]
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Experimental Protocols

Detailed experimental protocols for the toxicological assessment of zinc fluoroborate are not
publicly available. However, the following sections describe the general methodologies based
on OECD guidelines for key toxicological endpoints.

Acute Oral Toxicity (Based on OECD Guideline 423)

This method provides information on the health hazards likely to arise from a single oral
exposure to a substance. A stepwise procedure is used with a limited number of animals.

S W E B Classify based on severit)
Observe for up to 14 days and edema at 1, 24, o erity
and reversibility of lesions
48, and 72 hours

Apply 0.5g of substance
el e e Cover with gauze patch Remove patch »and
B for 4 hours wash the skin
on one rabbit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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zinc fluoroborate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081048#toxicological-data-and-safety-precautions-
for-handling-zinc-fluoroborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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